Cas no 100939-88-6 (1-(2-methoxybenzoyl)piperazine)

• Product Name: 1-(2-methoxybenzoyl)piperazine
• CAS No: 100939-88-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD02256018
• CID: 1126559
• PubChem ID: 796570
• Update Time: 2025-10-24

1-(2-methoxybenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-methoxybenzoyl)-
• (2-methoxyphenyl)-piperazin-1-ylmethanone
• 1-(2-methoxybenzoyl)piperazine(SALTDATA: CF3COOH)
• 1-[(2-METHOXYPHENYL)CARBONYL]PIPERAZINE
• 1-(2-methoxybenzoyl)piperazine
• STL183865
• MFCD02256018
• CHEMBL158884
• (2-methoxyphenyl)-(2,3,5,6-tetrahydropyrazin-1-yl)methanone
• Z228586826
• EN300-36106
• Oprea1_445119
• HMS1557L01
• (2-METHOXYPHENYL)(PIPERAZIN-1-YL) METHANONE
• 1-(2-Methoxybenzoyl)piperazine, AldrichCPR
• 100939-88-6
• TimTec1_008339
• SCHEMBL595000
• GS3268
• 1-(2-methoxybenzoyl)piperazine x1CF3COOH
• DTXSID10355316
• Methanone, (2-methoxyphenyl)-1-piperazinyl-
• AB10309
• Oprea1_771833
• (2-methoxyphenyl)(piperazin-1-yl)methanone
• AKOS000125246
• BDBM50226213
• CS-0120146
• DB-344604

• MDL： MFCD02256018
• Inchi： 1S/C12H16N2O2/c1-16-11-5-3-2-4-10(11)12(15)14-8-6-13-7-9-14/h2-5,13H,6-9H2,1H3
• InChI Key： QCEOIWAYVGFLBM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1OC)N1CCNCC1

Computed Properties

• Exact Mass: 220.12128
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(2-methoxybenzoyl)piperazine

Compound CAS No. 100939-88-6: 1-(2-Methoxybenzoyl)piperazine

1-(2-Methoxybenzoyl)piperazine, also known by its CAS number 100939-88-6, is a chemical compound with significant applications in the field of organic synthesis and drug discovery. This compound belongs to the class of piperazines, which are six-membered rings containing two nitrogen atoms at positions 1 and 4. The presence of the 2-methoxybenzoyl group introduces unique electronic and steric properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular formula of 1-(2-Methoxybenzoyl)piperazine is C₁₂H₁₅N₂O₃, and its molecular weight is approximately 245.27 g/mol. The compound is characterized by its white crystalline powder appearance, with a melting point around 205°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures.

The synthesis of 1-(2-Methoxybenzoyl)piperazine typically involves the reaction of piperazine with an appropriate benzoyl chloride derivative in the presence of a base. This reaction is often carried out under reflux conditions to ensure complete conversion. The use of a methoxy group at the ortho position of the benzene ring enhances the reactivity due to the electron-donating nature of the methoxy substituent, which facilitates nucleophilic attack by the piperazine ring.

In recent years, there has been growing interest in exploring the potential of piperazine derivatives, including CAS No. 100939-88-6, as building blocks for drug development. Piperazines are known for their ability to form hydrogen bonds, which is a critical property for interactions with biological targets such as enzymes and receptors.

A study published in the Journal of Medicinal Chemistry highlighted the role of 1-(2-Methoxybenzoyl)piperazine as a key intermediate in the synthesis of novel antitumor agents. Researchers demonstrated that this compound can be further functionalized to yield derivatives with potent cytotoxic activity against various cancer cell lines.

Beyond its role in drug discovery, CAS No. 100939-88-6 has also found applications in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal candidate for cross-linking agents in polymer matrices.

In terms of safety and handling, care should be taken during the synthesis and manipulation of this compound due to its potential irritant properties. Proper personal protective equipment (PPE) should be worn, including gloves, lab coats, and safety goggles.

The demand for high-quality intermediates like CAS No. 100939-88-6 continues to grow as researchers explore new avenues in organic synthesis and drug development. Its versatility and reactivity make it an indispensable tool in modern chemical research.